![molecular formula C7H9BO4 B6337999 (3-Hydroxy-5-methoxyphenyl)boronic acid; 95% CAS No. 1318165-81-9](/img/structure/B6337999.png)
(3-Hydroxy-5-methoxyphenyl)boronic acid; 95%
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Overview
Description
(3-Hydroxy-5-methoxyphenyl)boronic acid is a boronic acid derivative with the molecular weight of 181.98 . It is a solid substance that is stored at temperatures between 2-8°C .
Synthesis Analysis
Boronic acids are often used as reagents in Suzuki-Miyaura coupling reactions . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Molecular Structure Analysis
The IUPAC name for (3-Hydroxy-5-methoxyphenyl)boronic acid is 3-(hydroxymethyl)-5-methoxyphenylboronic acid . The InChI code for this compound is 1S/C8H11BO4/c1-13-8-3-6(5-10)2-7(4-8)9(11)12/h2-4,10-12H,5H2,1H3 .
Chemical Reactions Analysis
Boronic acids are known to participate in various chemical reactions. For instance, they are used in Suzuki-Miyaura coupling reactions with aryl halides for the formation of C-C bonds in the presence of a Pd catalyst . They can also be used to synthesize boron/nitrogen-doped polymer nano/microspheres by hydrothermal polymerization with formaldehyde and ammonia .
Physical And Chemical Properties Analysis
(3-Hydroxy-5-methoxyphenyl)boronic acid is a solid substance that is stored at temperatures between 2-8°C . The molecular weight of the compound is 181.98 .
Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
(3-Hydroxy-5-methoxyphenyl)boronic acid: is a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. This reaction is a pivotal method for forming carbon-carbon bonds in organic chemistry. The boronic acid acts as a nucleophilic partner, transferring its organic group to a metal catalyst, typically palladium, which is then coupled with an electrophilic organic halide . This process is widely used due to its mild conditions, functional group tolerance, and the environmentally benign nature of organoboron reagents.
Sensing Applications
The compound’s boronic acid moiety has a strong affinity for diols and Lewis bases such as fluoride or cyanide anions. This property makes it an excellent candidate for developing sensors. For instance, it can be used in the detection of sugars and other diol-containing molecules, which is crucial in medical diagnostics and environmental monitoring .
Biological Labelling and Protein Modification
The interaction of boronic acids with diols is also exploited in biological labelling and protein modification. This application is significant in the study of cellular processes and the development of therapeutic agents. The boronic acid can be used to label proteins with fluorescent tags or modify their structure to alter their function .
Development of Electrochemical Biosensors
(3-Hydroxy-5-methoxyphenyl)boronic acid: can be utilized in the development of modified electrodes for electrochemical biosensors. These biosensors can detect various biological analytes with high sensitivity and specificity, making them useful in clinical diagnostics and biochemical research .
Polymer Chemistry
This boronic acid derivative can be incorporated into polymers to impart specific functionalities. For example, it can be used to create polymers that respond to the presence of sugars, which has potential applications in controlled drug delivery systems .
Organic Synthesis
As a building block in organic synthesis, (3-Hydroxy-5-methoxyphenyl)boronic acid can be used to synthesize a wide range of complex organic molecules. Its reactivity with various organic partners allows for the construction of diverse molecular architectures, which is fundamental in medicinal chemistry.
Mechanism of Action
Target of Action
The primary target of (3-Hydroxy-5-methoxyphenyl)boronic acid is the formation of carbon-carbon (C-C) bonds in the presence of a palladium catalyst . This compound is used as a reagent in Suzuki-Miyaura coupling reactions, which are widely applied transition metal-catalyzed carbon-carbon bond-forming reactions .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, the boronic acid group of the compound is transferred from boron to palladium . This reaction is part of the Suzuki-Miyaura coupling process, which involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction is a key biochemical pathway affected by (3-Hydroxy-5-methoxyphenyl)boronic acid . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new palladium-carbon bond . The compound also plays a role in the protodeboronation of alkyl boronic esters .
Pharmacokinetics
These properties contribute to their wide use in Suzuki-Miyaura coupling reactions .
Result of Action
The result of the action of (3-Hydroxy-5-methoxyphenyl)boronic acid is the formation of new carbon-carbon bonds . This is a crucial step in the synthesis of various organic compounds . For example, it can be used to synthesize boron/nitrogen-doped polymer nano/microspheres by hydrothermal polymerization with formaldehyde and ammonia .
Action Environment
The action of (3-Hydroxy-5-methoxyphenyl)boronic acid is influenced by several environmental factors. For instance, the Suzuki-Miyaura coupling reaction conditions are exceptionally mild and functional group tolerant . Additionally, the compound is relatively stable, readily prepared, and generally environmentally benign , making it suitable for use in various environments.
Safety and Hazards
(3-Hydroxy-5-methoxyphenyl)boronic acid is classified as a substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
(3-hydroxy-5-methoxyphenyl)boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BO4/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,9-11H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSSJTVQQXXYXLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)OC)O)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.96 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Hydroxy-5-methoxyphenyl)boronic acid |
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